Cas no 1251010-50-0 (2lambda4-thia-6-azaspiro3.3heptan-2-one)

• Product Name: 2lambda4-thia-6-azaspiro3.3heptan-2-one
• CAS No: 1251010-50-0
• MF: C₅H₉NOS
• MW: 131.196059942245
• CID: 5995361
• PubChem ID: 55279072
• Update Time: 2024-01-16

2lambda4-thia-6-azaspiro3.3heptan-2-one Chemical and Physical Properties

Names and Identifiers

• 2lambda4-thia-6-azaspiro3.3heptan-2-one
• 2-Thia-6-azaspiro[3.3]heptane, 2-oxide
• AKOS006332736
• EN300-1600672
• SCHEMBL16546711
• 1251010-50-0
• 2lambda4-thia-6-azaspiro[3.3]heptan-2-one
• 2-Thia-6-azaspiro[3.3]heptane 2-oxide

• Inchi： 1S/C5H9NOS/c7-8-3-5(4-8)1-6-2-5/h6H,1-4H2
• InChI Key： YSYFHRIMYHBTIO-UHFFFAOYSA-N
• SMILES： C1C2(CNC2)CS1=O

Computed Properties

• Exact Mass: 131.04048508g/mol
• Monoisotopic Mass: 131.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 48.3Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 361.1±42.0 °C(Predicted)
• pka: 8.46±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thietanes